![molecular formula C21H18N4O5S B2741431 Methyl 5-(((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate CAS No. 896677-64-8](/img/structure/B2741431.png)
Methyl 5-(((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate
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Description
Methyl 5-(((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C21H18N4O5S and its molecular weight is 438.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds similar to "Methyl 5-(((6,8-dimethyl-5,7-dioxo-2-phenyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate" have been synthesized and studied for their biological activities. For example, derivatives of pyrimidine have shown pronounced plant-growth regulatory activity, demonstrating the potential agricultural applications of these compounds (T. Aniskova, V. Grinev, A. Yegorova, 2017). Additionally, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, structurally related to the given compound, have been synthesized and tested for their antiprotozoal agents, showing excellent in vitro and in vivo activity against certain pathogens (Mohamed A. Ismail et al., 2004).
Antimicrobial and Antifungal Applications
The synthesis and evaluation of antimicrobial and antifungal activities of novel compounds derived from similar chemical scaffolds suggest potential pharmaceutical applications. For instance, tetrahydropyrimidine–isatin hybrids have been explored for their antibacterial, antifungal, and anti-tubercular properties, indicating the broad-spectrum antimicrobial potential of these derivatives (T. N. Akhaja, J. Raval, 2012).
Herbicidal Activities
Some derivatives of the pyrimidinone family have been synthesized and tested for their herbicidal activities, showcasing the potential use of these compounds in developing new herbicides. For example, N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea exhibited good inhibitory activity against certain weed species, suggesting a role in agricultural chemical development (Liang Fu-b, 2014).
properties
IUPAC Name |
methyl 5-[(1,3-dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylmethyl]furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O5S/c1-24-17-15(19(26)25(2)21(24)28)18(23-16(22-17)12-7-5-4-6-8-12)31-11-13-9-10-14(30-13)20(27)29-3/h4-10H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOBZQTUZPCKDLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CC=C3)SCC4=CC=C(O4)C(=O)OC)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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